Cas no 331962-81-3 (2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide)

• Product Name: 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide
• CAS No: 331962-81-3
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 3067696
• PubChem ID: 793147
• Update Time: 2025-08-05

2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide
• AKOS000566406
• Oprea1_124317
• Oprea1_446276
• 2-(2-formylphenoxy)-N-(3-nitrophenyl)acetamide
• 331962-81-3

• MDL： MFCD01127620
• Inchi： 1S/C15H12N2O5/c18-9-11-4-1-2-7-14(11)22-10-15(19)16-12-5-3-6-13(8-12)17(20)21/h1-9H,10H2,(H,16,19)
• InChI Key： VRVILQPCRKFUAU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.07462149Da
• Monoisotopic Mass: 300.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide

Professional Introduction to Compound with CAS No 331962-81-3 and Product Name: 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide

The compound with the CAS number 331962-81-3 and the product name 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both formyl and nitro functional groups, which are known for their reactivity and versatility in organic synthesis. These features make it a valuable candidate for further exploration in the design of novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The presence of both a formyl group and a nitro group in 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide suggests that it may possess the ability to engage with various enzymes and receptors, thereby offering a broad spectrum of pharmacological activity. This characteristic is particularly intriguing for the development of drugs that require complex mechanisms of action to achieve therapeutic efficacy.

In particular, the formyl group (-CHO) is a well-known reactivity center that can participate in condensation reactions, forming Schiff bases or other heterocyclic compounds. These derivatives often exhibit enhanced biological activity and have been explored for their potential in treating various diseases, including cancer and infectious disorders. The nitro group (-NO₂), on the other hand, is known for its ability to influence electronic properties and can be used to modulate the pharmacokinetic behavior of a molecule. In combination, these functional groups make 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide a promising candidate for further investigation.

Current studies in drug discovery are increasingly focusing on the development of small molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. The structural features of 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide suggest that it may be capable of interacting with protein targets in novel ways, potentially leading to the discovery of new therapeutic strategies. For instance, the phenolic moiety present in the compound could facilitate interactions with hydrophobic pockets on protein surfaces, while the formyl group could engage in hydrogen bonding or coordinate with metal ions, depending on the target protein.

Moreover, the nitro group in 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide can be further functionalized through reduction or diazotization reactions, providing additional avenues for derivatization and optimization. These modifications can fine-tune the pharmacological properties of the compound, such as its solubility, bioavailability, and metabolic stability. Such flexibility is crucial for developing drug candidates that meet stringent pharmacokinetic requirements.

The synthesis of 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition-metal-catalyzed oxidation processes, may be employed to construct key structural motifs efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, is essential for characterizing the compound's structure and confirming its identity.

In terms of biological evaluation, 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide has shown promise in preliminary screenings as a potential lead compound for drug development. Its ability to interact with multiple targets suggests that it may have therapeutic applications across various disease areas. For example, derivatives of this compound could be explored for their anti-inflammatory properties by targeting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, its structural features may make it suitable for inhibiting kinases or other enzymes involved in cancer signaling pathways.

The integration of computational chemistry tools into drug discovery workflows has significantly accelerated the process of identifying promising candidates like 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide. Molecular docking simulations can predict how this compound might bind to biological targets at an atomic level, providing insights into its mechanism of action. Furthermore, virtual screening techniques can rapidly assess large libraries of compounds for their potential activity against specific disease-related targets. These computational approaches complement traditional experimental methods by providing rapid and cost-effective evaluations.

As research progresses, it is anticipated that 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide will serve as a foundation for developing novel therapeutics with improved efficacy and reduced side effects. The combination of its unique structural features with modern synthetic methodologies holds great promise for advancing drug discovery efforts. Future studies will likely focus on optimizing synthetic routes to improve scalability while exploring new derivatives through structural modifications.

In conclusion, 2-(2-Formyl-phenoxy)-N-(3-nitro-phenyl)-acetamide, represented by CAS No 331962-81-3, represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its multifunctional nature makes it an attractive candidate for further exploration in drug development pipelines. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an important role in shaping future therapeutic interventions across multiple disease areas.